Cas no 2228424-59-5 (methyl 3-(2-azidoethyl)-4-methoxybenzoate)
methyl 3-(2-azidoethyl)-4-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(2-azidoethyl)-4-methoxybenzoate
- EN300-1769010
- 2228424-59-5
-
- Inchi: 1S/C11H13N3O3/c1-16-10-4-3-9(11(15)17-2)7-8(10)5-6-13-14-12/h3-4,7H,5-6H2,1-2H3
- InChI Key: UDCRUIDMSMKZIR-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C(=O)OC)=CC=1CCN=[N+]=[N-]
Computed Properties
- Exact Mass: 235.09569129g/mol
- Monoisotopic Mass: 235.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 49.9Ų
methyl 3-(2-azidoethyl)-4-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1769010-0.05g |
methyl 3-(2-azidoethyl)-4-methoxybenzoate |
2228424-59-5 | 0.05g |
$768.0 | 2023-09-20 | ||
| Enamine | EN300-1769010-0.1g |
methyl 3-(2-azidoethyl)-4-methoxybenzoate |
2228424-59-5 | 0.1g |
$804.0 | 2023-09-20 | ||
| Enamine | EN300-1769010-0.25g |
methyl 3-(2-azidoethyl)-4-methoxybenzoate |
2228424-59-5 | 0.25g |
$840.0 | 2023-09-20 | ||
| Enamine | EN300-1769010-0.5g |
methyl 3-(2-azidoethyl)-4-methoxybenzoate |
2228424-59-5 | 0.5g |
$877.0 | 2023-09-20 | ||
| Enamine | EN300-1769010-1.0g |
methyl 3-(2-azidoethyl)-4-methoxybenzoate |
2228424-59-5 | 1g |
$914.0 | 2023-06-03 | ||
| Enamine | EN300-1769010-2.5g |
methyl 3-(2-azidoethyl)-4-methoxybenzoate |
2228424-59-5 | 2.5g |
$1791.0 | 2023-09-20 | ||
| Enamine | EN300-1769010-5.0g |
methyl 3-(2-azidoethyl)-4-methoxybenzoate |
2228424-59-5 | 5g |
$2650.0 | 2023-06-03 | ||
| Enamine | EN300-1769010-10.0g |
methyl 3-(2-azidoethyl)-4-methoxybenzoate |
2228424-59-5 | 10g |
$3929.0 | 2023-06-03 | ||
| Enamine | EN300-1769010-1g |
methyl 3-(2-azidoethyl)-4-methoxybenzoate |
2228424-59-5 | 1g |
$914.0 | 2023-09-20 | ||
| Enamine | EN300-1769010-5g |
methyl 3-(2-azidoethyl)-4-methoxybenzoate |
2228424-59-5 | 5g |
$2650.0 | 2023-09-20 |
methyl 3-(2-azidoethyl)-4-methoxybenzoate Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on methyl 3-(2-azidoethyl)-4-methoxybenzoate
Methyl 3-(2-azidoethyl)-4-methoxybenzoate (CAS No. 2228424-59-5): A Key Intermediate in Modern Pharmaceutical Synthesis
Methyl 3-(2-azidoethyl)-4-methoxybenzoate, identified by its unique chemical identifier CAS No. 2228424-59-5, represents a significant compound in the realm of pharmaceutical chemistry. This organic ester, characterized by its methoxy and azido functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of these distinct functional moieties not only enhances its utility in medicinal chemistry but also opens up diverse possibilities for structural modifications and biological applications.
The compound's molecular structure, featuring a benzoate backbone with substituents at the third and second positions, makes it an intriguing candidate for further chemical exploration. The methoxy group at the fourth position contributes to the compound's stability and reactivity, while the azido group provides a versatile handle for further functionalization. These features are particularly valuable in the development of novel therapeutic agents, where precise control over molecular architecture is essential.
In recent years, there has been a growing interest in the use of azido-containing compounds in drug discovery and development. The azido group, known for its reactivity in various chemical transformations such as cycloadditions and nucleophilic substitutions, has been leveraged to create complex molecular frameworks efficiently. Methyl 3-(2-azidoethyl)-4-methoxybenzoate exemplifies this trend, offering a synthetic platform that can be readily modified to produce a wide range of pharmacologically relevant derivatives.
One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated that benzoate derivatives can interact with enzymes and receptors involved in inflammation, cancer, and neurological disorders. By incorporating an azido group into such structures, researchers can introduce sites for selective modification, enabling the development of highly tailored therapeutic agents.
Recent advancements in click chemistry have further highlighted the importance of azido-containing compounds like Methyl 3-(2-azidoethyl)-4-methoxybenzoate. Click reactions, particularly copper-catalyzed azide-alkyne cycloadditions (CuAAC), have become indispensable tools in synthetic organic chemistry due to their high efficiency and selectivity. The azido functionality in this compound allows for facile participation in such reactions, facilitating the rapid assembly of complex molecules with minimal side products.
The pharmaceutical industry has also recognized the value of this intermediate in large-scale synthesis. The ability to produce Methyl 3-(2-azidoethyl)-4-methoxybenzoate with high purity and yield makes it an attractive choice for industrial applications. Manufacturers have optimized synthetic routes to ensure cost-effective production, which is crucial for meeting the demands of global healthcare markets.
Beyond its synthetic utility, Methyl 3-(2-azidoethyl)-4-methoxybenzoate has shown promise in preclinical studies as a precursor for drug candidates. Researchers have explored its derivatives as potential treatments for various diseases, including those affecting the central nervous system and metabolic disorders. The compound's versatility allows chemists to fine-tune its properties, making it adaptable to different therapeutic needs.
The integration of computational methods into drug discovery has further enhanced the potential of this compound. Molecular modeling techniques enable researchers to predict how Methyl 3-(2-azidoethyl)-4-methoxybenzoate and its derivatives will interact with biological targets. This approach accelerates the design process by identifying promising candidates early in the development pipeline.
In conclusion, Methyl 3-(2-azidoethyl)-4-methoxybenzoate (CAS No. 2228424-59-5) stands out as a versatile and valuable intermediate in pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for azido-containing compounds, this molecule is poised to play an increasingly significant role in modern drug discovery and development.
2228424-59-5 (methyl 3-(2-azidoethyl)-4-methoxybenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)